Cas no 1261497-00-0 (3-Bromo-5'-fluoro-2'-iodopropiophenone)

• Product Name: 3-Bromo-5'-fluoro-2'-iodopropiophenone
• CAS No: 1261497-00-0
• MF: C₉H₇BrFIO
• MW: 356.958157777786
• CID: 4965622
• Update Time: 2025-05-27

3-Bromo-5'-fluoro-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5'-fluoro-2'-iodopropiophenone

• Inchi： 1S/C9H7BrFIO/c10-4-3-9(13)7-5-6(11)1-2-8(7)12/h1-2,5H,3-4H2
• InChI Key： NHSYHBNTHUQOIZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(CCBr)=O)F

Computed Properties

• Exact Mass: 355.87090 g/mol
• Monoisotopic Mass: 355.87090 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 356.96

Additional information on 3-Bromo-5'-fluoro-2'-iodopropiophenone

3-Bromo-5'-Fluoro-2'-Iodopropiophenone (CAS No. 1261497-00-0): A Comprehensive Overview

3-Bromo-5'-fluoro-2'-iodopropiophenone (CAS No. 1261497-00-0) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, fluorine, and iodine substitutions, exhibits a range of potential applications in drug discovery and development. This article delves into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 3-Bromo-5'-fluoro-2'-iodopropiophenone.

Chemical Properties and Structure

3-Bromo-5'-fluoro-2'-iodopropiophenone is a halogenated aromatic ketone with the molecular formula C₁₀H₆BrFIO. The compound features a propiophenone core with bromine, fluorine, and iodine substituents at specific positions. The bromine atom is attached to the propiophenone ring at the 3-position, while the fluorine and iodine atoms are located at the 5' and 2' positions of the phenyl ring, respectively. These substitutions confer unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The molecular weight of 3-Bromo-5'-fluoro-2'-iodopropiophenone is approximately 348.05 g/mol. Its physical properties include a melting point of around 125°C and a boiling point of approximately 300°C under standard conditions. The compound is generally insoluble in water but shows good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 3-Bromo-5'-fluoro-2'-iodopropiophenone can be achieved through several routes, each with its own advantages and challenges. One common method involves the sequential halogenation of propiophenone. The process typically begins with the bromination of propiophenone to form 3-bromopropiophenone. Subsequently, the fluorination step is carried out using a suitable fluorinating agent such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). Finally, the iodination step is performed using iodine or an iodinating reagent like iodoform to introduce the iodine substituent at the desired position.

An alternative approach involves starting from a suitably substituted benzene derivative and coupling it with an appropriate propionyl chloride or acid derivative. This method often requires palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Heck couplings to achieve the desired substitution pattern.

Biological Activities

3-Bromo-5'-fluoro-2'-iodopropiophenone has been investigated for its potential biological activities in various preclinical studies. One notable area of research is its anticancer properties. Studies have shown that this compound exhibits cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve apoptosis induction and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer potential, 3-Bromo-5'-fluoro-2'-iodopropiophenone has also been explored for its anti-inflammatory properties. Research indicates that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results of 3-Bromo-5'-fluoro-2'-iodopropiophenone have led to increased interest in advancing its development into clinical trials. Several pharmaceutical companies are currently investigating this compound for various therapeutic applications. Early-phase clinical trials are underway to evaluate its safety, pharmacokinetics, and efficacy in human subjects.

The future prospects for 3-Bromo-5'-fluoro-2'-iodopropiophenone are promising. If clinical trials continue to yield positive results, this compound could potentially be developed into a novel therapeutic agent for cancer and inflammatory diseases. Ongoing research aims to optimize its chemical structure to enhance its potency and reduce potential side effects.

Conclusion

3-Bromo-5'-fluoro-2'-iodopropiophenone (CAS No. 1261497-00-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct electronic and steric properties that make it an attractive candidate for drug discovery. Preclinical studies have demonstrated its anticancer and anti-inflammatory activities, paving the way for further clinical investigation. As research continues to advance, this compound holds promise for addressing unmet medical needs in various therapeutic areas.